Cas no 51953-26-5 (1H-Purine-2,6-dione, 3,9-dihydro-)

1H-Purine-2,6-dione, 3,9-dihydro- structure
51953-26-5 structure
Product Name:1H-Purine-2,6-dione, 3,9-dihydro-
CAS No:51953-26-5
MF:C5H2N4O2
MW:150.094979763031
CID:360977
PubChem ID:5274271
Update Time:2025-04-19

1H-Purine-2,6-dione, 3,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 3,9-dihydro-
    • purine-2,6-dione
    • 2,6-dihydro-1H-purine-2,6-dione
    • 51953-26-5
    • SCHEMBL8662289
    • DTXSID70414973
    • SCHEMBL308136
    • 1H-purine-2,6-dione
    • 42165-52-6
    • Inchi: 1S/C5H2N4O2/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H,9,10,11)
    • InChI Key: FAIAJSOSTNJZCI-UHFFFAOYSA-N
    • SMILES: O=C1C2C(N=CN=2)=NC(N1)=O

Computed Properties

  • Exact Mass: 152.03352
  • Monoisotopic Mass: 150.01777532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 83.2Ų

Experimental Properties

  • PSA: 86.88
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